Cas no 1594861-10-5 (Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)-)

• Product Name: Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)-
• CAS No: 1594861-10-5
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 5292191
• Update Time: 2025-10-13

Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)-

• Inchi： 1S/C7H8BrNOS/c1-9-2-7(10)5-3-11-4-6(5)8/h3-4,9H,2H2,1H3
• InChI Key： RGJUCEVNQZUWDU-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(Br)=CSC=1)CNC

Additional information on Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)-

Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)- (CAS No. 1594861-10-5): A Comprehensive Overview

Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)- (CAS No. 1594861-10-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 1-(4-bromo-3-thienyl)-2-(methylamino) structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The thienyl group in the molecule is a key structural feature that contributes to its chemical and biological properties. Thienyl compounds are known for their aromaticity and the ability to form stable complexes with metal ions, which can be leveraged in the design of metal-based drugs. The presence of the bromo substituent at the 4-position of the thienyl ring adds to the compound's versatility by influencing its reactivity and solubility properties.

The methylamino group, attached to the ethanone moiety, imparts additional functionality to the molecule. Amines are common functional groups in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The combination of these structural elements in Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)- results in a compound with a unique set of properties that can be tailored for specific therapeutic needs.

Recent studies have explored the potential of Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)- in various biological systems. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on kinases, which are crucial enzymes in cell signaling pathways and are often implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)- has been investigated for its potential as an antioxidant. Oxidative stress is a common factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. The presence of the thienyl and methylamino groups may contribute to the compound's ability to scavenge free radicals and protect cells from oxidative damage.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)-. These studies are essential for understanding how the compound behaves in vivo and for optimizing its formulation for clinical use. Preliminary data indicate that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further validate its therapeutic potential, Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)- has been tested in various preclinical models. In vitro assays have demonstrated its efficacy against specific cell lines associated with cancer and inflammatory conditions. In vivo studies using animal models have also shown promising results, with the compound exhibiting significant therapeutic effects without causing severe side effects.

The safety profile of Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)- is another critical aspect being evaluated. Toxicity studies have been conducted to assess potential adverse effects at different dose levels. So far, these studies have indicated that the compound is well-tolerated at therapeutic concentrations, which is a positive sign for its future development as a drug candidate.

In conclusion, Ethanone, 1-(4-bromo-3-thienyl)-2-(methylamino)- (CAS No. 1594861-10-5) represents a promising compound with diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in various therapeutic areas, making it an exciting subject of study for medicinal chemists and pharmaceutical researchers alike.